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Progression-Free Survival in EGFR-Mutant NSCLC

Treatment Clinical Setting / Median PFS Haz-ard Key Trial /
Combination Patient Population (Months) Ratio (HR) Source
for PFS
Osimertinib + Local TKI-naive or post- 25.3vs. 17.5 0.66 NorthStar
Consolidative 1st/2nd gen TKI; non- (Osimertinib alone)  (p=0.025) Trial (ESMO
Therapy (LCT) [1] progressing after 2025)
osimertinib induction

Osimertinib + Post-progression on 8.4vs. 4.4 0.43 (95% COMPEL
Chemotherapy [2] first-line osimertinib (Placebo + Cl: 0.27- Trial (WCLC

Chemotherapy) 0.70) 2025)

Detailed Experimental Protocols

Here are the detailed methodologies for the key clinical trials cited in the table.

e NorthStar Trial Protocol [1]

o Study Design: Phase Il, randomized.
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o Patient Population: Patients with EGFR ex19del or L858R mutations, or acquired T790M
mutations after earlier TKIs. All patients had non-progressing disease after an induction
period on osimertinib.

o Intervention Group: Osimertinib (80 mg once daily) plus Local Consolidative Therapy
(LCT). LCT modalities included radiotherapy (n=33), surgery (n=17), or both (n=6).

o Control Group: Osimertinib (80 mg once daily) alone.

o Primary Endpoint: Progression-free survival (PFS).

¢ COMPEL Trial Protocol [2]

o Study Design: Global, randomized, double-blind, placebo-controlled.

o Patient Population: Adult patients with EGFR-mutant advanced NSCLC who experienced
non-central nervous system (CNS) progression on first-line osimertinib.

o Intervention Group: Continued osimertinib (80 mg once daily) + platinum-pemetrexed
chemotherapy (cisplatin 75 mg/mz2 or carboplatin AUC5 + pemetrexed 500 mg/mz2 every 3
weeks for 4 cycles), followed by osimertinib + maintenance pemetrexed.

o Control Group: Placebo once daily + the same chemotherapy regimen.

o Primary Endpoint: Progression-free survival (PFS).

EGFR Signaling and Treatment Resistance

To help visualize the therapeutic context, the diagram below illustrates the EGFR signaling pathway and

common resistance mechanisms to TKIs like Osimertinib [3].
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EGFR Signaling and TKI Resistance Mechanisms
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Interpretation of the Data

e Combination Strategies are Key: The data underscores a shift towards using Osimertinib in
combination with other modalities (like local therapy or chemotherapy) to overcome or delay
resistance, thereby significantly extending progression-free survival [1] [2].

e Sequencing Treatment: The positive outcome of the COMPEL trial supports the strategy of

continuing Osimertinib beyond progression alongside chemotherapy, suggesting that some tumor

clones remain sensitive to EGFR inhibition even as resistance emerges [2].

¢ Managing Resistance: As the diagram shows, resistance can occur through various mechanisms.
Understanding these is crucial for developing next-line therapies, which may include fourth-
generation TKIls, bispecific antibodies, or antibody-drug conjugates [3].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s547919?utm_src=pdf-body-img
https://dailyreporter.esmo.org/esmo-congress-2025/non-small-cell-lung-cancer/local-consolidative-therapy-combined-with-osimertinib-improves-progression-free-survival-in-metastatic-egfr-mutant-nsclc
https://medicalxpress.com/news/2025-09-osimertinib-chemotherapy-free-survival-egfr.html
https://medicalxpress.com/news/2025-09-osimertinib-chemotherapy-free-survival-egfr.html
https://www.nature.com/articles/s41571-025-01085-z
https://www.smolecule.com/products/s547919?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Osimertinib plus local therapy improves PFS in EGFR - mutant NSCLC [dailyreporter.esmo.org]
2. Osimertinib plus chemotherapy improves progression - free in... survival [medicalxpress.com]
3. Navigating the landscape of EGFR TKI resistance in ... [nature.com]

To cite this document: Smolecule. [Mutated EGFR-IN-1 progression-free survival data]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547919#mutated-egfr-in-1-

progression-free-survival-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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